Cas no 1804034-80-7 (7-Cyano-2-methoxybenzo[d]oxazole)

• Product Name: 7-Cyano-2-methoxybenzo[d]oxazole
• CAS No: 1804034-80-7
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 4819221
• Update Time: 2025-06-08

7-Cyano-2-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Cyano-2-methoxybenzo[d]oxazole

• Inchi： 1S/C9H6N2O2/c1-12-9-11-7-4-2-3-6(5-10)8(7)13-9/h2-4H,1H3
• InChI Key： DYHXDPNRVNPZKP-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=CC=C(C#N)C1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 1.8
• Topological Polar Surface Area: 59

Additional information on 7-Cyano-2-methoxybenzo[d]oxazole

7-Cyano-2-methoxybenzo[d]oxazole (CAS No. 1804034-80-7): An Overview of Its Structure, Properties, and Applications

7-Cyano-2-methoxybenzo[d]oxazole (CAS No. 1804034-80-7) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its unique structural features and versatile chemical properties, holds potential for a wide range of applications, from pharmaceuticals to advanced materials. In this article, we will delve into the structure, properties, and potential applications of 7-Cyano-2-methoxybenzo[d]oxazole, highlighting recent research findings and its significance in the scientific community.

Structure and Synthesis

The molecular structure of 7-Cyano-2-methoxybenzo[d]oxazole is composed of a benzo[d]oxazole core with a cyano group at the 7-position and a methoxy group at the 2-position. The benzo[d]oxazole ring system is a six-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. The cyano group (-CN) is a functional group that consists of a carbon atom triple-bonded to a nitrogen atom, while the methoxy group (-OCH₃) is an alkyl ether functional group. These functional groups contribute to the compound's unique chemical properties and reactivity.

The synthesis of 7-Cyano-2-methoxybenzo[d]oxazole can be achieved through various synthetic routes. One common method involves the reaction of 2-methoxybenzaldehyde with urea to form the corresponding oxazoline intermediate, followed by cyclization and introduction of the cyano group via nitrile formation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of transition-metal catalysts and microwave-assisted synthesis.

Physical and Chemical Properties

7-Cyano-2-methoxybenzo[d]oxazole exhibits several notable physical and chemical properties that make it an attractive candidate for various applications. The compound is typically a solid at room temperature with a high melting point, which can be attributed to its rigid molecular structure and strong intermolecular interactions. It is also relatively stable under standard conditions but can undergo various chemical transformations under specific reaction conditions.

The presence of the cyano group imparts significant electronic effects on the molecule, influencing its reactivity and spectroscopic properties. For instance, the cyano group can act as an electron-withdrawing group, affecting the electronic distribution within the molecule and enhancing its electrophilic character. This property makes 7-Cyano-2-methoxybenzo[d]oxazole useful in reactions involving nucleophilic attack or as a building block for more complex molecules.

The methoxy group, on the other hand, introduces electron-donating effects, which can modulate the overall electronic properties of the molecule. This balance between electron-withdrawing and electron-donating groups contributes to the compound's unique spectroscopic behavior, making it suitable for applications in analytical chemistry and materials science.

Spectroscopic Analysis

Spectroscopic techniques play a crucial role in characterizing the structure and properties of 7-Cyano-2-methoxybenzo[d]oxazole. Infrared (IR) spectroscopy reveals characteristic peaks corresponding to the cyano (-CN) stretch at around 2200 cm^-1 and the C-O stretch of the methoxy group at around 1050 cm^-1. These peaks provide valuable information about the presence and nature of these functional groups in the molecule.

Nuclear Magnetic Resonance (NMR) spectroscopy is another powerful tool for elucidating the structure of 7-Cyano-2-methoxybenzo[d]oxazole. The proton NMR (¹H NMR) spectrum typically shows distinct signals for protons attached to different carbon atoms in the molecule, while carbon NMR (¹³C NMR) provides information about the carbon skeleton. The presence of aromatic protons and carbons can be easily identified in these spectra.

Mass spectrometry (MS) is also employed to confirm the molecular weight and structural integrity of 7-Cyano-2-methoxybenzo[d]oxazole. High-resolution mass spectrometry (HRMS) can provide accurate mass measurements, which are essential for confirming the molecular formula and identifying any impurities or by-products in the sample.

Potential Applications

The unique combination of structural features and chemical properties makes 7-Cyano-2-methoxybenzo[d]oxazole suitable for a variety of applications across different fields. In medicinal chemistry, this compound has shown promise as a lead molecule for drug discovery due to its potential biological activity. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and ion channels.

In materials science, 7-Cyano-2-methoxybenzo[d]oxazole has been investigated for its potential use in organic electronics. The presence of electron-withdrawing groups like cyano can enhance charge transport properties in organic semiconductors, making it a valuable component in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Additionally, its stability under various conditions makes it suitable for long-term device applications.

In analytical chemistry, 7-Cyano-2-methoxybenzo[d]oxazole has been used as a fluorescent probe due to its strong fluorescence emission properties. The ability to tune its fluorescence through modifications to its structure makes it useful for developing new analytical methods for detecting specific analytes or monitoring chemical reactions in real-time.

Conclusion

7-Cyano-2-methoxybenzo[d]oxazole (CAS No. 1804034-80-7) is a versatile compound with unique structural features and chemical properties that make it highly valuable in various scientific fields. From its synthesis and characterization to its potential applications in medicinal chemistry, materials science, and analytical chemistry, this compound continues to attract significant interest from researchers worldwide. As ongoing research uncovers new insights into its behavior and utility, it is likely that even more innovative applications will emerge in the future.